Cas no 1017781-94-0 (3-Bromo-5,6-difluoro-1H-indazole)

• Product Name: 3-Bromo-5,6-difluoro-1H-indazole
• CAS No: 1017781-94-0
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• MDL: MFCD09997805
• CID: 1026246
• PubChem ID: 51358615
• Update Time: 2025-06-11

3-Bromo-5,6-difluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6-difluoro-1H-indazole
• 1H-Indazole, 3-bromo-5,6-difluoro-
• AK-68504
• ANW-63820
• CTK8B9987
• RP28046
• WTI-11374
• A897063
• BAWKUYQIZMQJJE-UHFFFAOYSA-N
• MFCD09997805
• 1017781-94-0
• I10140
• DB-058688
• SB30177
• CS-0325472
• 3-bromo-5,6-difluoro-2H-indazole
• AKOS016003567
• AM20120426
• AS-49417
• J-511988
• SCHEMBL14738214
• DTXSID10680054

• MDL： MFCD09997805
• Inchi： 1S/C7H3BrF2N2/c8-7-3-1-4(9)5(10)2-6(3)11-12-7/h1-2H,(H,11,12)
• InChI Key： BAWKUYQIZMQJJE-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C(=CC2=NN1)F)F

Computed Properties

• Exact Mass: 231.94477g/mol
• Monoisotopic Mass: 231.94477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-5,6-difluoro-1H-indazole

Research Brief on 3-Bromo-5,6-difluoro-1H-indazole (CAS: 1017781-94-0): Recent Advances and Applications in Chemical Biology and Drug Discovery

3-Bromo-5,6-difluoro-1H-indazole (CAS: 1017781-94-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the bromo and difluoro substituents, make it a valuable scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 3-Bromo-5,6-difluoro-1H-indazole as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in various malignancies. The compound's ability to act as a pharmacophore in these inhibitors underscores its importance in oncology research.

In addition to its role in kinase inhibitor development, 3-Bromo-5,6-difluoro-1H-indazole has been investigated for its potential in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited for future antibiotic development.

The synthetic routes to 3-Bromo-5,6-difluoro-1H-indazole have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications. The study also highlighted the importance of controlling reaction conditions to minimize the formation of byproducts, which can impact downstream applications.

Beyond its immediate applications, 3-Bromo-5,6-difluoro-1H-indazole has been explored as a building block for the development of fluorescent probes and imaging agents. A 2024 study in Chemical Communications demonstrated that modifications to the indazole core could yield compounds with tunable fluorescence properties, enabling their use in live-cell imaging and diagnostic applications. This versatility further expands the compound's utility in chemical biology and translational research.

In conclusion, 3-Bromo-5,6-difluoro-1H-indazole (CAS: 1017781-94-0) represents a multifaceted tool in modern drug discovery and chemical biology. Its applications span from kinase inhibitor development to antimicrobial agents and imaging probes, reflecting its broad potential. Ongoing research continues to uncover new uses for this compound, driven by its unique chemical properties and adaptability. Future studies are expected to further elucidate its mechanisms of action and optimize its derivatives for clinical applications.